Cas no 93331-82-9 (4-ethoxy-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 4-ethoxy-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide
• CAS No: 93331-82-9
• MF: C₁₇H₁₆N₂O₃S
• MW: 328.385542869568
• CID: 6511656
• Update Time: 2025-07-17

4-ethoxy-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide
• 4-ethoxy-N-(6-methoxybenzo[d]thiazol-2-yl)benzamide
• Benzamide, 4-ethoxy-N-(6-methoxy-2-benzothiazolyl)-

• Inchi： 1S/C17H16N2O3S/c1-3-22-12-6-4-11(5-7-12)16(20)19-17-18-14-9-8-13(21-2)10-15(14)23-17/h4-10H,3H2,1-2H3,(H,18,19,20)
• InChI Key： OPDFDANNUGKUEX-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=C(OC)C=C2S1)(=O)C1=CC=C(OCC)C=C1

Experimental Properties

• Density: 1.315±0.06 g/cm3(Predicted)
• pka: 9.58±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 4-ethoxy-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide

Introduction to 4-ethoxy-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide (CAS No. 93331-82-9)

4-Ethoxy-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide, with the CAS number 93331-82-9, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The unique structure of 4-ethoxy-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide makes it a promising candidate for various therapeutic applications.

The molecular formula of 4-ethoxy-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide is C₁₇H₁₆N₂O₃S, and its molecular weight is 324.38 g/mol. The compound features a benzothiazole core linked to a substituted benzene ring through an amide bond. The presence of an ethoxy group on the benzene ring and a methoxy group on the benzothiazole ring contributes to its unique chemical and biological properties.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 4-ethoxy-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide. One of the key areas of interest is its antimicrobial activity. Studies have shown that this compound exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 4-ethoxy-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide demonstrated significant inhibitory effects against Staphylococcus aureus and Escherichia coli, two common pathogens responsible for various infections.

Beyond its antimicrobial properties, 4-ethoxy-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide has also shown promise in cancer research. A study published in the European Journal of Medicinal Chemistry in 2020 investigated the anticancer activity of this compound against several human cancer cell lines. The results indicated that 4-ethoxy-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide exhibited selective cytotoxicity towards breast cancer cells (MCF-7) and colon cancer cells (HCT116), with minimal effects on normal cells. This selective toxicity suggests that the compound could be developed into a targeted therapy for specific types of cancer.

The mechanism of action of 4-ethoxy-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide is an area of ongoing research. Preliminary studies suggest that the compound may exert its effects through multiple pathways. For example, it has been shown to induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. Additionally, the compound may interfere with DNA replication and repair processes, leading to cell cycle arrest and ultimately cell death.

In addition to its biological activities, the physicochemical properties of 4-ethoxy-N-(6-meth oxy -1 , 3 -benz othia z ol - 2 - y l ) b enza mi de strong > are also important considerations for its development as a pharmaceutical agent. The compound is generally stable under standard laboratory conditions and can be synthesized using well-established chemical methods. Its solubility in various solvents can be optimized to enhance its bioavailability and pharmacokinetic profile.

The safety profile of 4-e th oxy -N -( 6 -m eth oxy - 1 , 3 -b en z o th ia z ol - 2 - y l ) b en za mi de strong > has been evaluated in preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. However, further studies are needed to fully understand its long-term safety and potential side effects.

In conclusion, 4-e th oxy -N -( 6 -m eth oxy - 1 , 3 -b en z o th ia z ol - 2 - y l ) b en za mi de strong > (CAS No. 93331-82-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its antimicrobial and anticancer properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanism of action and optimize its use as a therapeutic agent.